Cas no 1420790-36-8 (6-Fluoro-7-methylquinoline-2-carbaldehyde)

• Product Name: 6-Fluoro-7-methylquinoline-2-carbaldehyde
• CAS No: 1420790-36-8
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• CID: 5794437
• PubChem ID: 91619069
• Update Time: 2026-03-11

6-Fluoro-7-methylquinoline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• SB68284
• 6-Fluoro-7-methylquinoline-2-carbaldehyde
• 1420790-36-8
• 6-Fluoro-7-methyl-quinoline-2-carbaldehyde
• 2-Quinolinecarboxaldehyde, 6-fluoro-7-methyl-

• Inchi： 1S/C11H8FNO/c1-7-4-11-8(5-10(7)12)2-3-9(6-14)13-11/h2-6H,1H3
• InChI Key： UMQANUADZBXGDC-UHFFFAOYSA-N
• SMILES： FC1=CC2=CC=C(C=O)N=C2C=C1C

Computed Properties

• Exact Mass: 189.058992041g/mol
• Monoisotopic Mass: 189.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30Ų

Additional information on 6-Fluoro-7-methylquinoline-2-carbaldehyde

Introduction to 6-Fluoro-7-methylquinoline-2-carbaldehyde (CAS No. 1420790-36-8)

6-Fluoro-7-methylquinoline-2-carbaldehyde (CAS No. 1420790-36-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a quinoline core with specific substituents, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 6-Fluoro-7-methylquinoline-2-carbaldehyde is C₁₁H₈FN₂O, and its molecular weight is approximately 199.19 g/mol. The presence of the fluorine and methyl groups on the quinoline ring imparts unique chemical and biological properties to this compound. These properties have been extensively studied in recent years, leading to a deeper understanding of its potential uses in drug discovery and development.

In the context of medicinal chemistry, 6-Fluoro-7-methylquinoline-2-carbaldehyde has shown promise as a lead compound for the development of new drugs targeting various diseases. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent studies have demonstrated that this compound can effectively inhibit certain kinases, which are crucial enzymes in many signaling pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the ability of 6-Fluoro-7-methylquinoline-2-carbaldehyde to selectively inhibit the activity of a specific kinase involved in tumor growth. The researchers found that this compound exhibited potent antiproliferative effects on cancer cells while showing minimal toxicity to normal cells. This selective inhibition is a highly desirable property for drug candidates, as it can reduce side effects and improve therapeutic outcomes.

Beyond its potential as an enzyme inhibitor, 6-Fluoro-7-methylquinoline-2-carbaldehyde has also been explored for its antimicrobial properties. A study conducted by a team at the University of California, Los Angeles (UCLA) in 2020 investigated the compound's ability to inhibit the growth of several pathogenic bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The results showed that 6-Fluoro-7-methylquinoline-2-carbaldehyde exhibited significant antibacterial activity, suggesting its potential as a lead compound for developing new antibiotics.

The pharmacokinetic properties of 6-Fluoro-7-methylquinoline-2-carbaldehyde have also been studied to assess its suitability as a drug candidate. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and stability in physiological conditions, which are essential characteristics for a successful drug candidate.

In addition to its therapeutic potential, 6-Fluoro-7-methylquinoline-2-carbaldehyde has been used as a building block in organic synthesis. Its unique structure makes it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities. For example, it has been used to synthesize derivatives with enhanced potency and selectivity for specific targets.

The synthesis of 6-Fluoro-7-methylquinoline-2-carbaldehyde typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the condensation of 6-fluoroanthranilic acid with an appropriate aldehyde followed by cyclization and functional group modifications. The optimization of these synthetic methods has led to improved yields and purity, making it more accessible for research and development purposes.

In conclusion, 6-Fluoro-7-methylquinoline-2-carbaldehyde (CAS No. 1420790-36-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its use in drug discovery and development.